2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride

• IUPAC Name: 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride
• InChI: InChI=1S/C14H18N4O.2ClH/c15-10-5-7-18(8-6-10)9-13-16-12-4-2-1-3-11(12)14(19)17-13;;/h1-4,10H,5-9,15H2,(H,16,17,19);2*1H
• InChI Key: OXIRKXYTEMAOQE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=NC(=O)C3=CC=CC=C3N2.Cl.Cl
• Molecular Formula: C14H20Cl2N4O
• Molecular Weight: 331.2 g/mol

Description

The compound with the identifier “2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical substances that are used in various scientific research and industrial applications.

Preparation Methods

The preparation methods for 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride involve specific synthetic routes and reaction conditions. These methods typically include:

Synthetic Routes: The synthesis of this compound involves a series of chemical reactions that convert starting materials into the desired compound. The exact synthetic route can vary depending on the desired purity and yield.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and the presence of catalysts, are optimized to ensure the efficient production of this compound.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow processes to meet the demand for this compound in various applications.

Chemical Reactions Analysis

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group in the compound with another. Common reagents for substitution reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may produce an alcohol or ketone, while reduction may produce an alkane or amine.

Scientific Research Applications

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard for analytical methods.

Biology: It is used in biological assays to study its effects on cellular processes and to identify potential therapeutic targets.

Medicine: It is investigated for its potential use in drug development and as a therapeutic agent for various diseases.

Industry: It is used in the production of various industrial products, including polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application of the compound. For example, in a biological context, this compound may interact with enzymes or receptors to influence cellular signaling pathways.

Comparison with Similar Compounds

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;dihydrochloride can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or biological activities. Some of the similar compounds include:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin antibiotic with similar pharmacological action.

CID 5362065: A cephalosporin antibiotic used to treat bacterial infections.

CID 5479530: A cephalosporin antibiotic with a broad spectrum of activity.